Cas no 4379-00-4 (2-cyclohexylethane-1-sulfonyl chloride)

• Product Name: 2-cyclohexylethane-1-sulfonyl chloride
• CAS No: 4379-00-4
• MDL: MFCD12922863
• CID: 4651402
• PubChem ID: 22500401
• Update Time: 2025-05-23

2-cyclohexylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexylethane-1-sulfonyl chloride

• MDL： MFCD12922863

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-cyclohexylethane-1-sulfonyl chloride

Comprehensive Guide to 2-Cyclohexylethane-1-Sulfonyl Chloride (CAS No. 4379-00-4): Properties, Applications, and Industry Insights

2-Cyclohexylethane-1-sulfonyl chloride (CAS No. 4379-00-4) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its cyclohexyl moiety and reactive sulfonyl chloride group, serves as a critical intermediate for constructing complex molecules. Its unique structure enables applications in peptide coupling, polymer modification, and catalyst design, aligning with current trends in sustainable chemistry and precision drug development.

The growing demand for high-purity sulfonating agents in API manufacturing (Active Pharmaceutical Ingredients) has spotlighted compounds like 2-cyclohexylethane-1-sulfonyl chloride. Researchers frequently search for "sulfonyl chloride stability," "cyclohexyl-based reagents," and "CAS 4379-00-4 solubility," reflecting industry needs for stable, soluble reagents. Recent studies highlight its role in click chemistry and bioconjugation, particularly in antibody-drug conjugate (ADC) development—a hot topic in oncology therapeutics.

From a technical perspective, 4379-00-4 exhibits a molecular weight of 196.71 g/mol and typically appears as a colorless to pale yellow liquid. Its hydrolytic sensitivity necessitates storage under anhydrous conditions, a common query among laboratory users. The compound’s electrophilic reactivity makes it valuable for introducing sulfonamide linkages, addressing the pharmaceutical industry’s focus on targeted drug delivery systems. Environmental considerations also drive interest in "green alternatives to sulfonyl chlorides," though 2-cyclohexylethane-1-sulfonyl chloride remains irreplaceable for specific high-yield transformations.

Innovative applications include its use in metal-organic frameworks (MOFs) functionalization, where the cyclohexyl group enhances hydrophobic interactions. This aligns with nanotechnology trends and searches for "MOF modifying agents." Analytical methods like HPLC purity testing (another frequently searched term) are essential for quality control, given its role in sensitive synthetic pathways. The compound’s low volatility compared to aromatic sulfonyl chlorides makes it preferable for industrial-scale reactions under REACH compliance standards.

Future perspectives discuss 4379-00-4 in flow chemistry systems, where its controlled reactivity supports continuous manufacturing—a key Industry 4.0 initiative. Patents reveal novel uses in OLED materials and ionic liquids, connecting to renewable energy and battery technology trends. As synthetic methodologies evolve, 2-cyclohexylethane-1-sulfonyl chloride continues to bridge academic research and industrial innovation, answering search queries like "bulk sulfonyl chloride suppliers" and "scalable sulfonylation techniques."